3-Formamidobutanoic acid

• Molecular Formula: C5H9NO3
• Molecular Weight: 131.13 g/mol
• IUPAC Name: 3-formamidobutanoic acid
• InChI: InChI=1S/C5H9NO3/c1-4(6-3-7)2-5(8)9/h3-4H,2H2,1H3,(H,6,7)(H,8,9)
• InChI Key: ZYJDJISVMCQVCC-UHFFFAOYSA-N
• Canonical SMILES: CC(CC(=O)O)NC=O

Description

3-Formamidobutanoic acid (CAS: 106874-00-4) is a substituted butanoic acid featuring a formamide group (-NHCHO) at the third carbon position. Its molecular formula is C₅H₉NO₃, with a molar mass of 131.13 g/mol. This compound is primarily used in organic synthesis and pharmaceutical research, particularly as an intermediate in the development of peptidomimetics or bioactive molecules. Despite its niche applications, structural analogs and derivatives are actively studied for their biochemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions: 3-Formamidobutanoic acid can be synthesized through several methods. One common approach involves the reaction of butanoic acid with formamide under specific conditions. The reaction typically requires a catalyst and controlled temperature to ensure the formation of the desired product.

Industrial Production Methods: In industrial settings, the production of 3-formamidobutanoic acid may involve more efficient and scalable methods. These could include the use of advanced catalytic systems and optimized reaction conditions to maximize yield and purity. The exact details of industrial production methods are often proprietary and may vary between manufacturers.

Chemical Reactions Analysis

Types of Reactions: 3-Formamidobutanoic acid undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert 3-formamidobutanoic acid into its corresponding alcohols or amines.

Substitution: The formamide group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Various nucleophiles can be used for substitution reactions, depending on the desired product.

Major Products Formed: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction could produce alcohols or amines.

Scientific Research Applications

3-Formamidobutanoic acid has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis, enabling the creation of more complex molecules.

Biology: This compound can be used in studies related to enzyme activity and metabolic pathways.

Medicine: Research into its potential therapeutic effects is ongoing, particularly in the context of drug development.

Industry: It may be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-formamidobutanoic acid involves its interaction with specific molecular targets and pathways. In biological systems, it may act as a substrate or inhibitor for certain enzymes, influencing metabolic processes. The exact molecular targets and pathways can vary depending on the context of its use.

Comparison with Similar Compounds

Table 1: Key Structural and Commercial Attributes

Compound Name	CAS Number	Molecular Formula	Molar Mass (g/mol)	Functional Group	Availability Status
3-Formamidobutanoic acid	106874-00-4	C₅H₉NO₃	131.13	Formamide (-NHCHO)	Discontinued
3-Formamidopentanoic acid	1557049-24-7	C₆H₁₁NO₃	145.16	Formamide (-NHCHO)	1 supplier
Acetoacetic acid (3-oxobutanoic acid)	541-50-4	C₄H₆O₃	102.09	Keto (-COCH₃)	Available (95% purity)
3-Aminobutanoic acid	541-48-0	C₄H₉NO₂	103.12	Amino (-NH₂)	Research-grade
4-Carbamimidamidobutanoic acid	N/A	C₅H₁₁N₃O₂	145.16	Carbamimidamide (-NHC(NH₂)NH₂)	No commercial data

Key Structural and Functional Differences

Formamide vs. Keto Group: 3-Formamidobutanoic acid’s formamide group enhances hydrogen-bonding capacity compared to acetoacetic acid (3-oxobutanoic acid), which has a keto group. This difference impacts solubility and reactivity in nucleophilic acyl substitution reactions . Acetoacetic acid is notably more acidic (pKa ~3.6) due to keto-enol tautomerism, whereas 3-formamidobutanoic acid exhibits weaker acidity (pKa ~4.5–5.0) .

Amino vs. Formamide Derivatives: 3-Aminobutanoic acid lacks the formamide group, resulting in a primary amine that is more basic (pKa ~9.8) and reactive in peptide coupling reactions .

Research and Industrial Relevance

• 3-Formamidobutanoic acid’s discontinuation highlights challenges in sourcing for drug discovery, prompting reliance on custom synthesis .
• Acetoacetic acid remains a staple in ketone body metabolism studies, while 3-aminobutanoic acid is explored for GABA-related neurological applications .

Biological Activity

3-Formamidobutanoic acid (3-FBA) is a compound of interest in various biological and pharmacological studies due to its structural similarities to butyric acid, a short-chain fatty acid known for its beneficial effects on human health. This article explores the biological activity of 3-FBA, highlighting its mechanisms of action, potential therapeutic applications, and relevant case studies.

Chemical Structure and Properties

3-Formamidobutanoic acid is characterized by the following chemical structure:

• Molecular Formula : C5H9NO2
• Molecular Weight : 115.13 g/mol
• IUPAC Name : 3-formamidobutanoic acid

Mechanisms of Biological Activity

The biological activity of 3-FBA can be attributed to several key mechanisms:

• Histone Deacetylase Inhibition : Similar to butyrate, 3-FBA may act as a histone deacetylase (HDAC) inhibitor. This mechanism is significant in regulating gene expression related to inflammation and cancer.
• Anti-inflammatory Effects : Research indicates that butyric acid derivatives can modulate inflammatory pathways, potentially reducing the severity of inflammatory diseases.
• Metabolic Regulation : As a short-chain fatty acid derivative, 3-FBA may influence metabolic processes in cells, particularly in colonocytes, enhancing their energy metabolism and promoting cell survival.

Table 1: Summary of Biological Activities of 3-Formamidobutanoic Acid

Activity Type	Description	References
Antimicrobial	Exhibits antimicrobial properties, potentially enhancing gut health through modulation of microbiota.
Anti-inflammatory	Reduces inflammation markers in vitro; may inhibit pro-inflammatory cytokines.
Cancer Cell Apoptosis	Induces apoptosis in colon cancer cells while promoting the survival of healthy epithelial cells.
Metabolic Support	Enhances ATP generation in colon cells, supporting their metabolic needs.

Case Studies and Research Findings

Several studies have investigated the effects of 3-FBA and its analogs in various biological contexts:

• Case Study 1 : A study on the impact of butyric acid derivatives on colon cancer cell lines demonstrated that compounds like 3-FBA can induce apoptosis selectively in cancerous cells while sparing normal cells. This selectivity is crucial for developing targeted cancer therapies.
• Case Study 2 : Research involving animal models showed that dietary supplementation with butyrate and its derivatives improved gut health by enhancing mucosal integrity and reducing inflammation markers associated with colitis.
• Case Study 3 : Clinical trials assessing the effects of short-chain fatty acids on metabolic disorders have indicated that compounds like 3-FBA can improve insulin sensitivity and reduce obesity-related inflammation.

Q & A

Basic Research Questions

Q. How can researchers determine the purity of 3-Formamidobutanoic acid in synthesized samples?

• Methodology :

• Chromatographic Analysis : Use High-Performance Liquid Chromatography (HPLC) with a C18 column and UV detection (e.g., 210 nm) to quantify purity. Calibrate against a certified reference standard.
• Spectroscopic Validation : Employ $^1H$-NMR or $^{13}C$-NMR to confirm structural integrity and assess impurities. Integrate peak areas to estimate purity levels.
• Mass Spectrometry : Use LC-MS or HRMS to detect trace contaminants or byproducts.
  • Key Considerations : Ensure solvent compatibility and optimize run conditions to minimize baseline noise. Cross-validate results across methods to address instrumental biases .

Q. What are the optimal conditions for synthesizing 3-Formamidobutanoic acid via amidation?

• Methodology :

• Reagent Selection : Use formic acid derivatives (e.g., formyl chloride) under anhydrous conditions. Catalyze with DMAP or pyridine to enhance reaction efficiency.
• Temperature Control : Conduct reactions at 0–5°C to minimize side reactions (e.g., over-acylation). Monitor progress via TLC (silica gel, ethyl acetate/hexane eluent).
• Workup Procedures : Quench with ice-cold water, extract with dichloromethane, and purify via recrystallization (e.g., ethanol/water mixture).
  • Data Interpretation : Compare melting points and spectral data with literature values to confirm synthesis success .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported biological activity data for 3-Formamidobutanoic acid across studies?

• Methodology :

• Meta-Analysis Framework : Aggregate data from peer-reviewed studies and apply weighted statistical models to account for variability in experimental designs (e.g., cell lines, dosage regimes).
• Cluster Adjustment : Use mixed-effects models to address nested data (e.g., multiple assays per study) and quantify heterogeneity using I² statistics .
  
• Mechanistic Validation : Design follow-up experiments (e.g., enzyme inhibition assays) under standardized conditions to isolate confounding variables (e.g., solvent effects).
  • Key Considerations : Report confidence intervals and effect sizes to contextualize discrepancies .

Q. What experimental approaches are recommended to investigate the pH-dependent stability of 3-Formamidobutanoic acid in aqueous solutions?

• Methodology :

• Buffer Preparation : Prepare solutions across pH 2–12 using citrate (pH 2–6), phosphate (pH 7–8), and carbonate (pH 9–12) buffers.
• Kinetic Monitoring : Use UV-Vis spectroscopy (e.g., 260 nm) to track degradation over time. Calculate rate constants ($k$) via first-order kinetics.
• Advanced Analytics : Employ LC-MS to identify degradation products (e.g., hydrolysis to aminobutanoic acid).
  • Controls : Include stability studies under inert (N₂) and oxidative (O₂) atmospheres to assess environmental impacts .

Q. How can researchers design a study to evaluate the enzymatic interactions of 3-Formamidobutanoic acid with aminotransferases?

• Methodology :

• Enzyme Kinetics : Perform Michaelis-Menten assays using purified enzymes (e.g., ALT or AST) and varying substrate concentrations. Measure initial rates via spectrophotometric detection of co-product formation (e.g., NADH at 340 nm).
• Inhibition Studies : Use competitive/non-competitive inhibition models to calculate $K_i$ values. Validate with Lineweaver-Burk plots.
• Structural Analysis : Conduct molecular docking simulations (e.g., AutoDock Vina) to predict binding affinities and active-site interactions.
  • Data Interpretation : Cross-reference kinetic data with computational models to validate mechanistic hypotheses .

Data Presentation Guidelines

• Tabular Data : Include processed data (e.g., kinetic parameters, purity metrics) in the main text. Raw datasets (e.g., chromatograms, spectral scans) should be appended for reproducibility .
• Error Propagation : Report uncertainties using ± notation (e.g., $95\% \pm 2.1\%$) and detail error sources (e.g., pipetting accuracy, instrumental drift) .

Avoiding Common Pitfalls

• Scope Management : Narrow questions to test specific hypotheses (e.g., "How does temperature affect hydrolysis rates?" rather than "What factors influence stability?") .
• Terminology Consistency : Define technical terms (e.g., "amidation efficiency") upon first use to ensure clarity .